Cas no 1177330-29-8 (5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1177330-29-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5053823
• PubChem ID: 24251849
• Update Time: 2024-11-05

5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• NE46655
• 5-propan-2-yl-1-pyridin-2-ylpyrazole-3-carboxylic acid
• Z1474026678
• CXB33029
• AKOS009151378
• 1177330-29-8
• CS-0290847
• EN300-113896
• F75350
• 5-ISOPROPYL-1-(PYRIDIN-2-YL)PYRAZOLE-3-CARBOXYLIC ACID
• Z285225334
• 5-Isopropyl-1-(pyridin-2-yl)-1h-pyrazole-3-carboxylic acid
• 5-(propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylicacid
• 5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C12H13N3O2/c1-8(2)10-7-9(12(16)17)14-15(10)11-5-3-4-6-13-11/h3-8H,1-2H3,(H,16,17)
• InChI Key： JBMRPCUQTJIHOR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)C)N(C2C=CC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68

5-(Propan-2-yl)-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines